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Compound of Interest

Compound Name: 3-(3-Nitrophenoxy)aniline

Cat. No.: B15231002 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-(3-Nitrophenoxy)aniline was not

available through the conducted searches. The following information is based on general safety

protocols for aromatic nitro and amino compounds and on the SDS for the related compound,

3-Nitroaniline. This guidance should be used as a preliminary reference only. Researchers,

scientists, and drug development professionals must consult with their institution's

Environmental Health and Safety (EHS) department for specific disposal procedures and

conduct a thorough risk assessment before handling this chemical.

Summary of Key Safety Information (Based on 3-
Nitroaniline as a surrogate)
Aromatic amines and nitro compounds are often hazardous and require careful handling. The

primary hazards associated with compounds in this class include high toxicity upon ingestion,

inhalation, or skin contact, and potential for organ damage with repeated exposure. They are

also frequently harmful to aquatic life with long-lasting effects.

Below is a table summarizing the quantitative safety data for 3-Nitroaniline, which may serve as

a conservative reference for handling 3-(3-Nitrophenoxy)aniline until specific data is

available.
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Property Value Source

Molecular Formula C₆H₆N₂O₂ PubChem[1]

Molecular Weight 138.12 g/mol PubChem[1]

Appearance Yellow needle-like crystals PubChem[1]

Melting Point 111 - 114 °C Fisher Sci.[2]

Boiling Point 306 °C Fisher Sci.[2]

Flash Point 196 °C Fisher Sci.[2]

Vapor Pressure 0.0000956 mmHg PubChem[1]

Water Solubility 1.25 g/L at 20 °C Carl ROTH[3]

GHS Hazard Statements

H301, H311, H331 (Toxic if

swallowed, in contact with skin

or if inhaled), H373 (May

cause damage to organs

through prolonged or repeated

exposure), H412 (Harmful to

aquatic life with long lasting

effects)

Sigma-Aldrich[4]

Proper Disposal Procedures
The disposal of 3-(3-Nitrophenoxy)aniline must be handled as hazardous waste. The

following steps provide a general protocol for the disposal of aromatic nitro and amino

compounds.

Experimental Protocol for Disposal
Waste Identification and Segregation:

Identify the waste as a hazardous aromatic nitro/amino compound.

Segregate it from other chemical waste streams to prevent dangerous reactions.

Specifically, keep it away from strong acids and oxidizing agents.[2]
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Store the waste in a designated, properly labeled, and sealed container. The container

should be made of a material compatible with amines.[2]

Container Management:

Ensure the waste container is clearly labeled with "Hazardous Waste" and the chemical

name "3-(3-Nitrophenoxy)aniline".

Keep the container tightly closed and store it in a cool, dry, and well-ventilated area, away

from direct sunlight and heat sources.[2]

Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling the waste, including chemical-resistant

gloves, safety goggles with side shields or a face shield, and a lab coat.[5]

Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using absorbent pads or other inert materials.

Carefully collect the absorbed material and place it in a sealed container for hazardous

waste disposal.

Clean the spill area thoroughly.

Final Disposal:

Do not dispose of this chemical down the drain or in the regular trash.[2]

Arrange for collection by a licensed hazardous waste disposal company.[2][6] Professional

services are equipped to handle and dispose of such chemicals in an environmentally

sound manner, often through high-temperature incineration with afterburners and

scrubbers.[6]
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Maintain records of the waste disposal, including quantities, dates, and the disposal

method, as required by local and national regulations.[2]

Disposal Workflow
The following diagram illustrates the general logical workflow for the proper disposal of a

hazardous chemical like 3-(3-Nitrophenoxy)aniline.
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Caption: General workflow for the disposal of hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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